Cas no 1875568-30-1 ({8,9-Dimethyl-1-oxaspiro[5.5]undecan-2-yl}methanamine)

• Product Name: {8,9-Dimethyl-1-oxaspiro[5.5]undecan-2-yl}methanamine
• CAS No: 1875568-30-1
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6014907
• PubChem ID: 165956820
• Update Time: 2025-10-18

{8,9-Dimethyl-1-oxaspiro[5.5]undecan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {8,9-dimethyl-1-oxaspiro[5.5]undecan-2-yl}methanamine
• 1875568-30-1
• EN300-738794
• {8,9-Dimethyl-1-oxaspiro[5.5]undecan-2-yl}methanamine

• Inchi： 1S/C13H25NO/c1-10-5-7-13(8-11(10)2)6-3-4-12(9-14)15-13/h10-12H,3-9,14H2,1-2H3
• InChI Key： WGZQMMAKKMTIDJ-UHFFFAOYSA-N
• SMILES： O1C(CN)CCCC21CCC(C)C(C)C2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on {8,9-Dimethyl-1-oxaspiro[5.5]undecan-2-yl}methanamine

Comprehensive Overview of {8,9-Dimethyl-1-oxaspiro[5.5]undecan-2-yl}methanamine (CAS No. 1875568-30-1)

{8,9-Dimethyl-1-oxaspiro[5.5]undecan-2-yl}methanamine is a structurally unique organic compound with a spirocyclic framework, combining an oxaspiro ring system and an amine functional group. Its CAS registry number, 1875568-30-1, serves as a critical identifier in chemical databases and regulatory documentation. This compound has garnered attention in pharmaceutical and material science research due to its potential applications in drug discovery and bioactive molecule design. The spiro[5.5]undecane core contributes to its three-dimensional rigidity, making it a valuable scaffold for modulating molecular interactions.

In recent years, the demand for spirocyclic compounds like {8,9-Dimethyl-1-oxaspiro[5.5]undecan-2-yl}methanamine has surged, driven by their utility in addressing drug resistance and enhancing target selectivity. Researchers are exploring its role in central nervous system (CNS) therapeutics, leveraging its ability to cross the blood-brain barrier (BBB). The compound’s lipophilic properties, attributed to the dimethyl and oxaspiro motifs, further optimize its pharmacokinetic profile. These features align with current trends in precision medicine and fragment-based drug design, where molecular complexity is prioritized.

Synthetic routes to CAS No. 1875568-30-1 often involve ring-closing metathesis or cyclization strategies, highlighting advancements in green chemistry and catalytic methods. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing its purity and stereochemistry. The compound’s stability under physiological conditions makes it a candidate for prodrug development, a hot topic in bioconjugation research. Additionally, its potential as a chiral auxiliary or ligand in asymmetric synthesis is under investigation.

From an industrial perspective, {8,9-Dimethyl-1-oxaspiro[5.5]undecan-2-yl}methanamine exemplifies the shift toward sustainable synthetic intermediates. Its scalability and compatibility with continuous flow chemistry resonate with the circular economy paradigm. Environmental, social, and governance (ESG) criteria are increasingly influencing R&D investments, and this compound’s synthetic efficiency aligns with low-waste manufacturing goals. Furthermore, its non-toxic profile supports its inclusion in cosmeceutical and agrochemical formulations, addressing consumer demand for eco-friendly ingredients.

Emerging applications of CAS No. 1875568-30-1 extend to polymeric materials, where its rigid spiro structure enhances thermal stability and mechanical strength. Innovations in smart coatings and self-healing materials leverage its amine group for covalent bonding with functional polymers. The compound’s versatility also positions it as a candidate for molecular imprinting technologies, which are pivotal in sensor development and separation sciences. These interdisciplinary applications underscore its relevance in Industry 4.0 and nanotechnology advancements.

In summary, {8,9-Dimethyl-1-oxaspiro[5.5]undecan-2-yl}methanamine (CAS No. 1875568-30-1) represents a convergence of synthetic innovation and multifunctional utility. Its structural elegance and adaptability to cutting-edge research make it a compound of enduring scientific and industrial interest. As the scientific community continues to explore its potential, this molecule is poised to contribute significantly to next-generation therapeutics and advanced materials.